Uranium-232

Specification

• CAS No.: 14158-29-3
• Molecular Formula: U
• Molecular Weight: 232.03715 g/mol
• IUPAC Name: uranium-232
• Standard InChI: InChI=1S/U/i1-6
• Standard InChI Key: JFALSRSLKYAFGM-VENIDDJXSA-N
• Isomeric SMILES: [232U]
• SMILES: [U]
• Canonical SMILES: [U]

Introduction

Basic Properties and Characteristics

Uranium-232 is one of the less abundant isotopes of uranium. It is particularly notable for the penetrating radiation emitted by its daughter radionuclide thallium-208 (208Tl). This characteristic makes U-232 potentially valuable for detection applications, while also presenting radiation protection challenges when present in nuclear materials.

U-232 is primarily measured through its decay chain, as the gamma radiation from 208Tl provides a distinctive signature that can be identified through spectroscopic techniques. The presence of U-232 in uranium samples varies significantly depending on the sample's origin, processing history, and enrichment level.

Formation and Decay Properties

Uranium-232 is produced through multiple reaction pathways in nuclear reactors. It forms part of complicated decay chains and itself decays through alpha emission. The detection of U-232 is often accomplished indirectly through measurement of its decay products, particularly thallium-208, which emits highly penetrating gamma radiation.

One significant aspect of U-232 worth noting is its relationship to U-233. When U-232 constitutes more than approximately 50 parts per million in U-233, it renders the material unsuitable for weapons applications due to the intense radiation from its decay products.

Production Pathways of Uranium-232

Reactor Production Mechanisms

Uranium-232 is produced via multiple pathways during reactor irradiation of uranium. The production mechanisms are complex and depend on numerous variables including reactor type, fuel composition, burnup levels, and operational parameters.

Analysis of irradiation data indicates that at the cessation of irradiation in plutonium production reactors, approximately 71% of U-232 production arises from reaction chains involving protactinium-231 (Pa-231), while 29% comes from other reaction chains. The formation of intermediate products such as Pa-231 is critical in understanding the ultimate U-232 concentration in irradiated uranium.

Reaction Chains and Temporal Factors

The production of U-232 in nuclear reactors involves several competing reaction chains. Research indicates that when irradiation ceases, reactions involving thorium and protactinium isotopes account for the majority of U-232 production.

Concentration and Enrichment Factors

Relationship to Uranium Enrichment

The concentration of U-232 is strongly correlated with uranium enrichment levels. According to research findings, depleted uranium contains between 1,600 and 8,000 times less U-232 than highly enriched uranium (HEU). This significant disparity results from the enrichment process's effect on minor isotopes.

Cascade enrichment, the process used to increase U-235 concentration in uranium, simultaneously increases U-232 concentration by a factor of at least 200, and possibly as much as 1,000. This amplification occurs because U-232 behaves similarly to U-235 in enrichment processes due to their comparable mass differences relative to the predominant U-238.

Table 1: Estimated U-232 Concentration by Uranium Type

Uranium Type	Relative U-232 Concentration	Notes
Highly Enriched Uranium (HEU)	1,600-8,000× higher	Compared to depleted uranium
Natural Uranium	Intermediate levels	Baseline for comparison
Depleted Uranium (DU)	Lowest concentration	Reference level
From Pu-production reactors	1-10 ppt	Parts per trillion

Operational Variables Affecting Concentration

The U-232 concentration in enriched uranium products depends on numerous operational variables. Even for a fixed cascade design, several parameters can be adjusted, including:

• Product enrichment level

• Feed enrichment

• Tails enrichment

• Side-stream removal rate

• Side-stream enrichment

Additionally, the enrichment from natural uranium to highly enriched uranium may involve multiple different cascades, further influencing the final U-232 concentration. The long-term holdup of U-232 in enrichment cascades means that once a cascade processes reactor-generated uranium, U-232 is likely to appear in the enriched product for a significant period afterward.

Applications in Nuclear Security and Safeguards

Detection and Confirmation Applications

Uranium-232 has gained interest as a potential key for establishing the presence of uranium in arms control and nuclear smuggling applications. The primary advantage of U-232 as an indicator of enriched uranium presence is the plentiful and penetrating nature of the radiation emitted by its daughter radionuclide thallium-208.

This characteristic radiation signature makes U-232 potentially valuable for the confirmation of uranium in various security applications, including international treaties like START III and uranium material interdiction. Research campaigns have been recording the U-232 content of samples from diverse locations to quantify its presence in different uranium materials.

Limitations and Challenges

A significant challenge in using U-232 for detection purposes is the relatively high uncertainty in its abundance both within and between material populations. The U-232 concentration depends heavily on the detailed fuel-cycle history of the uranium, including factors such as:

• Reactor type and operating conditions

• Time between fuel fabrication and irradiation

• Duration of irradiation

• Time between irradiation and reprocessing

• Dilution of reactor-processed fuel at the cascade input

• Long-term holdup of U-232 within the enrichment cascade

These variables contribute to significant variation in U-232 concentration even among similar uranium samples, complicating its use as a reliable indicator.

Quantitative Relationships with Other Uranium Isotopes

Uranium-236 to Uranium-232 Ratio

The ratio of U-236 to U-232 serves as an important indicator in nuclear forensics and uranium characterization. Research indicates that the U-236/U-232 concentration ratio in highly enriched uranium is likely to be between 10^6 (one million) and 2×10^7 (twenty million). This ratio is affected by both reactor production and subsequent enrichment processes.

During enrichment, the U-236/U-232 ratio is typically decreased by a factor between 4 and 20, depending on the specific details of cascade operation. This change in isotopic ratio provides valuable information about the processing history of uranium materials.

Table 2: Estimated U-236/U-232 Ratios in Different Uranium Materials

Material Type	U-236/U-232 Ratio	Influencing Factors
HEU	10^6 - 2×10^7	Enrichment level, production history
Reactor-irradiated uranium	Higher ratios	Prior to enrichment
Post-enrichment	Decreased by factor of 4-20	Cascade operation parameters

Relationship with Uranium-233

The presence of more than approximately 50 parts per million of U-232 in U-233 renders the material unsuitable for weapons applications due to the intense radiation from U-232's decay products. This characteristic has important implications for nonproliferation and nuclear security concerns related to thorium fuel cycles.

Measurement and Detection Methodologies

Analytical Approaches

Researchers are developing methods to compensate for the variable thorium background to enhance U-232 detection capabilities. These improved measurement techniques are critical for applications in nuclear security and nonproliferation.

Variability and Confidence Factors

A comprehensive understanding of U-232 presence in uranium requires both theoretical models and experimental measurements. Only when a comprehensive set of measurements and a theory that explains them are available can technologies that rely on the presence of U-232 be confidently deployed.

Statistical differences have been observed in the U-232 content of uranium produced by different countries, highlighting the importance of understanding the underlying physics to interpret such variations. Occasional occurrences of very high or low U-232 concentrations relative to the mean further emphasize the need for robust theoretical models.